4-ethoxy-N-(4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzamide

• IUPAC Name: 4-ethoxy-N-(11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide
• InChI: InChI=1S/C20H20N2O3/c1-2-25-17-6-3-13(4-7-17)20(24)21-16-11-14-5-8-18(23)22-10-9-15(12-16)19(14)22/h3-4,6-7,11-12H,2,5,8-10H2,1H3,(H,21,24)
• InChI Key: IVRIIAXLUNWIKM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC3=C4C(=C2)CCN4C(=O)CC3
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

4-ethoxy-N-(4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Polymorphic Modifications and Potential Therapeutic Applications

Polymorphic modifications of related compounds possessing strong diuretic properties indicate potential applications in treating hypertension. A specific compound, 6-Hydroxy-N-(4-methoxyphenyl)-4-oxo-2,4-dihydro-1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide, demonstrates strong diuretic properties, suggesting a new avenue for hypertension treatment through similar compounds. This study highlights the importance of understanding polymorphic forms for pharmaceutical applications, suggesting that 4-ethoxy-N-(4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzamide could have similar versatile applications (Shishkina et al., 2018).

Synthetic Accessibility and Structural Diversity

The research on recyclization of Pyrrolo[2,1-a][1,4]oxazinetriones underlines the synthetic accessibility and structural diversity achievable with pyrroloquinoline derivatives. This synthetic strategy can be leveraged to develop novel compounds with potential biological activity, including those related to 4-ethoxy-N-(4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzamide (Tretyakov & Maslivets, 2020).

Antitubercular Activity

The antitubercular activity of related compounds, such as 1-hydroxy-3-oxo-6,7-dihydro-3H,5H-pyrido[3,2,1-ij]quinoline-2-carboxylic acid N-R-amides, demonstrates the potential for 4-ethoxy-N-(4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzamide derivatives in tuberculosis treatment. This suggests a promising area for further research in developing antitubercular agents (Ukrainets et al., 2008).

Potential for Fungicidal Activity

The synthesis and exploration of pyrroloquinolin-4-ones for fungicidal activity underscore the potential agricultural applications of these compounds. This indicates that derivatives of 4-ethoxy-N-(4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzamide could serve as a basis for developing new fungicides, highlighting the versatility of this chemical scaffold in different fields (Kappe & Kappe, 2009).

Antibacterial Applications

A series of pyrrolo[3,4-b]quinolin-2(3H)-yl)benzamides demonstrated significant in vitro antibacterial activity, suggesting that the 4-ethoxy-N-(4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzamide framework could be effectively utilized to design new antibacterial agents. This research offers insights into the potential medical applications of such compounds in combating bacterial infections (Largani et al., 2017).